7,8-dihydro-2H-thiopyrano[4,3-c]pyridazin-3(5H)-one

Specification

• CAS No.: 1269531-18-1
• Molecular Formula: C7H8N2OS
• Molecular Weight: 168.22 g/mol
• IUPAC Name: 2,5,7,8-tetrahydrothiopyrano[4,3-c]pyridazin-3-one
• Standard InChI: InChI=1S/C7H8N2OS/c10-7-3-5-4-11-2-1-6(5)8-9-7/h3H,1-2,4H2,(H,9,10)
• Standard InChI Key: ABZPDOZOYXXXQK-UHFFFAOYSA-N
• SMILES: C1CSCC2=CC(=O)NN=C21
• Canonical SMILES: C1CSCC2=CC(=O)NN=C21

Introduction

Physical and Chemical Properties

7,8-Dihydro-2H-thiopyrano[4,3-c]pyridazin-3(5H)-one possesses distinctive physical and chemical properties that are important for understanding its behavior in biological systems and synthetic applications. The compound is characterized by the following key properties:

Basic Physical Properties

Table 1: Physical Properties of 7,8-dihydro-2H-thiopyrano[4,3-c]pyridazin-3(5H)-one

Property	Value
CAS Number	1269531-18-1
Molecular Formula	C7H8N2OS
Molecular Weight	168.22 g/mol
Appearance	Solid
IUPAC Name	2,5,7,8-tetrahydrothiopyrano[4,3-c]pyridazin-3-one

Chemical Properties

The chemical behavior of 7,8-dihydro-2H-thiopyrano[4,3-c]pyridazin-3(5H)-one is influenced by its heterocyclic structure containing both sulfur and nitrogen atoms. The presence of these heteroatoms confers distinct reactivity patterns that differentiate it from purely carbocyclic compounds. The carbonyl group in the pyridazinone portion of the molecule serves as a potential site for nucleophilic attack, while the sulfur atom in the thiopyrano ring can participate in oxidation reactions.

The compound's reactivity is further characterized by the potential for electrophilic substitution reactions on the aromatic portions of the heterocyclic system. Additionally, the nitrogen atoms in the pyridazine ring can act as weak bases, potentially participating in acid-base reactions or serving as coordination sites for metal ions in certain chemical contexts.

Synthesis Methods

The synthesis of 7,8-dihydro-2H-thiopyrano[4,3-c]pyridazin-3(5H)-one typically involves multi-step reactions starting from readily available precursors. These synthetic procedures require carefully controlled conditions to achieve high yields and purity.

Laboratory Synthesis

Laboratory synthesis of this compound often employs strategic bond-forming reactions to construct the fused ring system. The synthetic pathway typically involves the following key steps:

• Preparation of appropriate pyridazine or thiopyran precursors

• Formation of the fused ring system through cyclization reactions

• Functional group modifications to establish the final structure

These reactions often require the use of catalysts, appropriate solvents, and specific temperature and pressure settings to optimize yield and selectivity. The synthetic approach may vary depending on the specific substitution patterns desired and the availability of starting materials.

Industrial Production Considerations

For industrial-scale production, the laboratory methods must be adapted to ensure efficiency, safety, and cost-effectiveness. This scaling-up process involves optimizing reaction conditions, implementing more efficient purification procedures, and addressing safety concerns associated with larger-scale chemical operations. Environmental considerations also play a significant role in industrial synthesis, with emphasis on reducing waste generation and employing greener chemistry principles.

Chemical Reactions and Derivatives

7,8-Dihydro-2H-thiopyrano[4,3-c]pyridazin-3(5H)-one can undergo various chemical transformations, leading to a diverse array of derivatives with potentially enhanced or modified properties.

Common Reactions

The compound can participate in several types of chemical reactions, including:

• Oxidation reactions, particularly involving the sulfur atom in the thiopyrano ring

• Reduction reactions affecting the carbonyl group or unsaturated bonds

• Substitution reactions at various positions on the heterocyclic rings

• Functionalization of the nitrogen atoms through alkylation or acylation

These transformations provide access to a range of structurally related compounds with potentially diverse biological activities.

Derivatives and Structural Analogs

Structural modifications of the basic 7,8-dihydro-2H-thiopyrano[4,3-c]pyridazin-3(5H)-one scaffold can yield derivatives with enhanced properties for specific applications. These modifications might include:

• Introduction of functional groups at various positions on the heterocyclic rings

• Replacement of the sulfur atom with other heteroatoms

• Alteration of the ring size or fusion pattern

• Incorporation of additional fused rings or substituents

Such structural variations can significantly affect the compound's physicochemical properties, biological activity, and potential therapeutic applications. These derivatives represent an important avenue for medicinal chemistry research aimed at developing improved drug candidates.

Biological Activity and Research Applications

Anticancer Properties

One of the most significant aspects of 7,8-dihydro-2H-thiopyrano[4,3-c]pyridazin-3(5H)-one is its reported antiproliferative effects against cancer cell lines. This activity makes it a promising candidate for further medicinal chemistry research focused on developing novel anticancer agents. The compound's mechanism of action in this context involves interaction with specific molecular targets and pathways, which can vary depending on the specific cell types and experimental conditions.

The anticancer potential of this compound and its derivatives may be attributed to their ability to modulate various cellular processes involved in cancer progression, such as cell cycle regulation, apoptosis induction, or inhibition of specific enzymes critical for cancer cell survival and proliferation.

Comparison with Related Heterocyclic Compounds

7,8-Dihydro-2H-thiopyrano[4,3-c]pyridazin-3(5H)-one shares structural similarities with several other heterocyclic compounds, but its unique combination of structural features distinguishes it from these related molecules.

Comparison with Other Fused Heterocycles

The triazolo-pyridazine derivatives described in the scientific literature demonstrate how further modifications to heterocyclic scaffolds can yield compounds with enhanced biological activities. For example, novel triazolo-pyridazine derivatives have been evaluated for their inhibitory activity against c-Met kinase and cancer cell lines, with compound 12e exhibiting significant cytotoxicity against various cancer cell lines.

Current Research and Future Perspectives

Recent Advances

Recent research on heterocyclic compounds similar to 7,8-dihydro-2H-thiopyrano[4,3-c]pyridazin-3(5H)-one has focused on expanding their potential therapeutic applications. For instance, studies on triazolo-pyridazine derivatives have revealed promising activities against cancer cell lines and specific kinase targets. These findings suggest potential directions for future research on 7,8-dihydro-2H-thiopyrano[4,3-c]pyridazin-3(5H)-one and its derivatives.

Additionally, research on heterocyclic compounds with antiviral properties has highlighted the potential of various heterocyclic derivatives, including those containing pyridazine moieties, as antiviral agents. This suggests another potential avenue for exploring the biological activities of 7,8-dihydro-2H-thiopyrano[4,3-c]pyridazin-3(5H)-one.

Future Research Directions

Future research on 7,8-dihydro-2H-thiopyrano[4,3-c]pyridazin-3(5H)-one could focus on several promising directions:

• Detailed investigation of its mechanism of action in cancer cell inhibition

• Development of more potent derivatives through strategic structural modifications

• Exploration of its potential applications in other therapeutic areas, such as antiviral or anti-inflammatory treatments

• Structure-activity relationship studies to identify key molecular features responsible for biological activities

• Development of improved synthetic methods for more efficient production

These research directions could significantly advance our understanding of this compound's therapeutic potential and facilitate its development for various applications in medicinal chemistry and drug discovery.